Cas no 1031898-92-6 (3-{bicyclo2.2.1hept-5-en-2-yl}propan-1-amine)

• Product Name: 3-{bicyclo2.2.1hept-5-en-2-yl}propan-1-amine
• CAS No: 1031898-92-6
• MF: C₁₀H₁₇N
• MW: 151.24868273735
• CID: 6546016
• PubChem ID: 59748057
• Update Time: 2025-06-22

3-{bicyclo2.2.1hept-5-en-2-yl}propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-{bicyclo2.2.1hept-5-en-2-yl}propan-1-amine
• Bicyclo[2.2.1]hept-5-ene-2-propanamine

• Inchi： 1S/C10H17N/c11-5-1-2-9-6-8-3-4-10(9)7-8/h3-4,8-10H,1-2,5-7,11H2
• InChI Key： KRXGHACULXZIIJ-UHFFFAOYSA-N
• SMILES： C12CC(C=C1)CC2CCCN

Experimental Properties

• Density: 0.967±0.06 g/cm3(Predicted)
• Boiling Point: 226.3±9.0 °C(Predicted)
• pka: 10.54±0.10(Predicted)

Additional information on 3-{bicyclo2.2.1hept-5-en-2-yl}propan-1-amine

3-{bicyclo[2.2.1]hept-5-en-2-yl}propan-1-amine: A Comprehensive Overview

The compound with CAS No 1031898-92-6, commonly referred to as 3-{bicyclo[2.2.1]hept-5-en-2-yl}propan-1-amine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique bicyclic structure, which imparts it with distinctive chemical and physical properties. Recent advancements in synthetic methodologies and its potential applications have further underscored its importance in contemporary research.

3-{bicyclo[2.2.1]hept-5-en-2-yl}propan-1-amine belongs to the class of bicyclic amines, which are known for their stability and versatility in various chemical reactions. The bicyclo[2.2.1]heptene ring system is a key structural feature of this compound, contributing to its rigidity and reactivity. This structure is particularly interesting due to its ability to engage in both non-covalent interactions and covalent bond formations, making it a valuable building block in organic synthesis.

Recent studies have explored the synthesis of 3-{bicyclo[2.2.1]hept-5-en-2-yl}propan-1-amine through various routes, including ring-closing metathesis and palladium-catalyzed coupling reactions. These methods have not only improved the efficiency of synthesis but also opened new avenues for functionalizing the molecule with diverse substituents. For instance, researchers have successfully introduced electron-withdrawing groups to enhance the compound's reactivity in specific transformations.

The applications of 3-{bicyclo[2.2.1]hept-5-en-2-yl}propan-1-amine are vast and continue to expand with ongoing research. In the pharmaceutical industry, this compound has shown promise as a precursor for bioactive molecules, particularly in the development of novel antibiotics and antiviral agents. Its rigid structure facilitates interactions with target proteins, making it an attractive candidate for drug design.

In materials science, 3-{bicyclo[2.2.1]hepten...